N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H25N3O5S/c1-14-4-6-20-18(12-14)24(2)22(27)17-13-16(5-7-19(17)30-20)23-21(26)15-8-10-25(11-9-15)31(3,28)29/h4-7,12-13,15H,8-11H2,1-3H3,(H,23,26)
• InChI Key: MFFRVOYYIOWXOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4CCN(CC4)S(=O)(=O)C)C(=O)N2C
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Highly Potent Fluorescence-Tagged Nonimidazole Histamine H3 Receptor Ligands

This study discusses various piperidine derivatives coupled to fluorescent moieties as novel histamine H3 receptor ligands. These compounds, synthesized from piperidine, display significant affinities for the histamine H3 receptor, suggesting potential applications in identifying and understanding the binding site on this receptor. In vivo screening showed antagonist potencies, indicating these compounds' potential for further pharmacological research (Amon et al., 2007).

Synthesis of Novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines

This research outlines the synthesis of various heterocyclic compounds derived from visnaginone and khellinone, exhibiting analgesic and anti-inflammatory activities. The findings highlight the potential of these compounds as COX-1/COX-2 inhibitors, suggesting a framework for developing new therapeutic agents (Abu‐Hashem et al., 2020).

SYNTHESIS OF 2-[(3-SUBSTITUTEDIMINO)-1,2,4-DITHIAZOLO]AMINO-11-(PIPERAZIN-1-YL)DIBENZO [b,f][1,4]OXAZEPINES

This study reports the synthesis of a novel series of dibenzo [b,f][1,4]oxazepines, demonstrating the process of oxidative cyclization using liquid bromine as an oxidizing agent. The compounds were characterized based on elemental analysis, chemical characteristics, and spectral studies, indicating potential for further chemical and pharmacological investigations (Tayade & Kale, 2016).

The Metabolism of Carbamazepine in Humans

This research focuses on carbamazepine metabolism, particularly the enzymatic hydrolysis of the 10,11-epoxide. It explores the steric course of hydrolysis and the formation of specific metabolites, providing insights into the metabolic pathways of carbamazepine and potentially related compounds (Bellucci et al., 1987).